![molecular formula C14H16N2O3 B8810798 Ethyl 1-(2-methoxyphenyl)-5-methyl-1H-pyrazole-4-carboxylate CAS No. 241798-35-6](/img/structure/B8810798.png)
Ethyl 1-(2-methoxyphenyl)-5-methyl-1H-pyrazole-4-carboxylate
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Description
This compound is a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms . The ethyl, methoxyphenyl, and methyl groups are substituents on the pyrazole ring, and the carboxylate group is attached to the pyrazole ring via an ester linkage .
Synthesis Analysis
While specific synthesis methods for this compound are not available, pyrazole derivatives are often synthesized through the reaction of α,β-unsaturated carbonyl compounds with hydrazines . The introduction of the ethyl, methoxyphenyl, and methyl groups would likely occur in subsequent steps .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the aromatic pyrazole ring, with the various substituents adding complexity to the structure . The presence of the ester linkage introduces polarity to the molecule .Chemical Reactions Analysis
Pyrazole derivatives, including this compound, can undergo a variety of chemical reactions, particularly at the nitrogen atoms and at any functional groups present . The exact reactions would depend on the reaction conditions and the specific reagents used .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar ester group could result in the compound having some degree of solubility in polar solvents .Mechanism of Action
Safety and Hazards
Properties
CAS No. |
241798-35-6 |
---|---|
Molecular Formula |
C14H16N2O3 |
Molecular Weight |
260.29 g/mol |
IUPAC Name |
ethyl 1-(2-methoxyphenyl)-5-methylpyrazole-4-carboxylate |
InChI |
InChI=1S/C14H16N2O3/c1-4-19-14(17)11-9-15-16(10(11)2)12-7-5-6-8-13(12)18-3/h5-9H,4H2,1-3H3 |
InChI Key |
GAMPDASSFOLQCM-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C2=CC=CC=C2OC)C |
Origin of Product |
United States |
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